(4-Bromonaphthalen-1-yl)(cyclopropyl)methanamine
Overview
Description
“(4-Bromonaphthalen-1-yl)(cyclopropyl)methanamine”, also known as BNCM, is a synthetic organic compound. It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of “this compound” is C14H14BrN. The exact mass is 270.97634 g/mol .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 276.17 g/mol. The compound has 2 hydrogen bond donors and 1 hydrogen bond acceptor . The topological polar surface area is 26 Ų .Scientific Research Applications
Synthesis and Chemical Detection Applications
One significant area of research involving (4-Bromonaphthalen-1-yl)(cyclopropyl)methanamine derivatives focuses on their synthesis and potential applications in chemical detection. For instance, compounds derived from similar bromonaphthalene structures have been explored for their ability to selectively detect Hg^2+ and Ni^2+ ions. This application is critical for environmental monitoring and industrial processes where heavy metal ion detection is required. The selective detection capability is attributed to the unique electronic and structural properties of these compounds, making them valuable tools in analytical chemistry (Aggrwal et al., 2021).
Biological and Medicinal Chemistry
Research has also delved into the biological applications of bromonaphthalene derivatives, focusing on their antimicrobial activities. Certain synthesized compounds bearing resemblance to this compound have shown promising antimicrobial properties. These studies contribute to the ongoing search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi. The structural features of these compounds, including the bromonaphthalene core, play a crucial role in their bioactivity, presenting a potential avenue for the development of novel antimicrobial drugs (Sherekar et al., 2021).
Properties
IUPAC Name |
(4-bromonaphthalen-1-yl)-cyclopropylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrN/c15-13-8-7-12(14(16)9-5-6-9)10-3-1-2-4-11(10)13/h1-4,7-9,14H,5-6,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJVWBONERJQEDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=CC=C(C3=CC=CC=C32)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bicyclo[3.1.0]hexan-2-amine hydrochloride](/img/structure/B1380158.png)
![(2-(7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ylamino)pyridin-3-yl)methanol](/img/structure/B1380159.png)
![2-Bromo-5-iodoimidazo[2,1-b]thiazole](/img/structure/B1380168.png)
